2-(2-Bromopropyl)-1,3-dioxane

• Molecular Formula: C7H13BrO2
• Molecular Weight: 209.08 g/mol
• IUPAC Name: 2-(2-bromopropyl)-1,3-dioxane
• InChI: InChI=1S/C7H13BrO2/c1-6(8)5-7-9-3-2-4-10-7/h6-7H,2-5H2,1H3
• InChI Key: QFMGEWSBPMLVLO-UHFFFAOYSA-N
• Canonical SMILES: CC(CC1OCCCO1)Br

Description

2-(2-Bromopropyl)-1,3-dioxane is a useful research compound. Its molecular formula is C7H13BrO2 and its molecular weight is 209.08 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Adapting a procedure of Büchi and Wüest (J. Org. Chem, 1969, 34, 1122-1123), crotonaldehyde (3 g, 43 mmol) was added dropwise to conc. aq. HBr (5.2 g, 64 mmol) over 5 min at 5° C. under air atmosphere. After 15 min of stirring at 5° C., during which time the mixture changed from colourless to brownish, 1,3-propanediol (8.1 g, 107 mmol) was added and the reaction was stirred at 5° C. for further 0.5 h before allowing it warm to rt, and finally stirring it at rt for 2 h. The crude reaction mixture was then n-heptane extracted (2×200 mL), the combined n-heptane extracts were Na2SO4 dried, evaporated in vacuo and 121JP80 was isolated by Kugelrohr distillation (75° C., 0.18 mmHg) to obtain 124 mg (1.4%) of the title compound as a colourless liquid.